Cas no 91229-91-3 ((S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester)

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester is a chiral intermediate widely used in the synthesis of pharmaceuticals and bioactive compounds. Its key advantages include high stereochemical purity, ensured by the (S)-configuration, and dual protection with Boc and t-butyl ester groups, enhancing stability during synthetic processes. The compound is particularly valuable in peptide and heterocyclic chemistry, where it serves as a versatile building block for introducing pyrrolidone-based motifs. Its compatibility with a range of reaction conditions and ease of deprotection under mild acidic conditions further contribute to its utility in multistep organic synthesis. The product is typically supplied with rigorous quality control to ensure consistency in research and industrial applications.
(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester structure
91229-91-3 structure
Product Name:(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester
CAS No:91229-91-3
MF:C14H23NO5
MW:285.336124658585
MDL:MFCD03094770
CID:61485
PubChem ID:354334547
Update Time:2025-06-08

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
    • tert-Butyl N-(tert-Butoxycarbonyl)-L-pyroglutamate
    • (S)-N-ALPHA-T-BUTYLOXYCARBONYL-PYROGLUTAMIC ACID T-BUTYL ESTER
    • (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester
    • (S)-N-Boc-2-Pyrrolidone-5-carboxylic acid tert-butyl ester
    • Boc-Pyr-OtBu
    • ditert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
    • (2S)-di-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
    • (S)-di-tert-butyl 5-oxopyrrolidine-1,2
    • (S)-N-Boc-pyroglutamic acid tert-butyl ester
    • (S)-tert-butyl-N-tert-butyloxycarbonylpyroglutamic acid
    • <i>N<
    • tert-butyl (2S)-(1-tert-butoxycarbonyl)-5-oxo-pyrrolidine-2-carboxylate
    • N-Boc-L-pyroglutamic Acid tert-Butyl Ester
    • N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid tert-Butyl Ester
    • tert-Butyl N-Boc-L-pyroglutamate
    • Di-tert-butyl (S)-5-Oxopyrrolidine-1,2-dicarboxylate
    • (S)-5-Oxopyrrolidine-1,2-dicarboxylate Di-tert-butyl Ester
    • 1,2-Bis(1,1-dimethylethyl) (2S)-5-oxo-1,2-pyrrolidinedicarboxylate (ACI)
    • 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester, (2S)- (9CI)
    • 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester, (S)- (ZCI)
    • (2S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic acid tert-butyl ester
    • N-tert-Butoxycarbonylpyroglutamic acid tert-butyl ester
    • tert-Butyl N-(tert-butoxycarbonyl)pyroglutamate
    • 1,2-di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
    • CS-0046809
    • SCHEMBL713924
    • tert-butyl N-tert-butoxycarbonyl-pyroglutamate
    • (S)-5-oxo-pyrrolidine-1,2-dicarboxylic acid di-tert-butyl ester
    • GS-3393
    • (S)-N-Boc-2-Pyrrolidone-5-carboxylic acidtert-butyl ester
    • t-butyl N-boc-pyroglutamate
    • Boc-Py
    • 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, bis(1,1-dimethylethyl) ester,(2S)-
    • 10.14272/INVKHBRFFCQICU-VIFPVBQESA-N.1
    • INVKHBRFFCQICU-VIFPVBQESA-N
    • (S)-tert-Butyl N-tert-butoxycarbonylpyroglutamate
    • tert-butyl N-tert-butoxycarbonylpyroglutamate
    • J-502510
    • B5216
    • 91229-91-3
    • MFCD03094770
    • AKOS015841393
    • di-tert-butyl (2s)-5-oxopyrrolidine-1,2-dicarboxylate
    • DTXSID60456327
    • doi:10.14272/INVKHBRFFCQICU-VIFPVBQESA-N.1
    • (S)-Di-tert-butyl5-oxopyrrolidine-1,2-dicarboxylate
    • Boc-L-pyroglutamic acid tert-butyl ester
    • MDL: MFCD03094770
    • Inchi: 1S/C14H23NO5/c1-13(2,3)19-11(17)9-7-8-10(16)15(9)12(18)20-14(4,5)6/h9H,7-8H2,1-6H3/t9-/m0/s1
    • InChI Key: INVKHBRFFCQICU-VIFPVBQESA-N
    • SMILES: C([C@@H]1CCC(=O)N1C(=O)OC(C)(C)C)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 285.15800
  • Monoisotopic Mass: 285.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.102
  • Melting Point: 55.0 to 59.0 deg-C
  • Boiling Point: 390.7±35.0 °C at 760 mmHg
  • Flash Point: 190.1±25.9 °C
  • Refractive Index: 1.485
  • PSA: 72.91000
  • LogP: 2.19210
  • Specific Rotation: -33.8°--34.2° (c = 0.9, CHCl3)

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Security Information

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium
1.2 Reagents: 4-(Dimethylamino)pyridine
Reference
A novel post SPPS thioesterification
Nagaike, Fumihiro; et al, Peptide Science, 2006, 42, 165-168

Production Method 2

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  5 min, 0 °C; 30 min, 0 °C; 48 h, rt
Reference
Discovery of a novel class of potent and orally bioavailable sphingosine 1-phosphate receptor 1 antagonists
Ibrahim, Mohamed A.; et al, Journal of Medicinal Chemistry, 2012, 55(3), 1368-1381

Production Method 3

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Amino acid synthesis using (L)-pyroglutamic acid as a chiral starting material
Baldwin, Jack E.; et al, Tetrahedron, 1989, 45(23), 7459-68

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: 1,4-Dioxane
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
A new synthetic equivalent of the glutamic acid γ-anion and its application to the synthesis of S-(+)-γ-carboxyglutamic acid
Attwood, Michael R.; et al, Tetrahedron Letters, 1990, 31(2), 283-4

Production Method 5

Reaction Conditions
Reference
Synthesis of 1,2-Dithiolane Analogues of Leucine for Potential Use in Peptide Chemistry
Morera, Enrico; et al, Organic Letters, 2002, 4(7), 1139-1142

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: 1,4-Dioxane ,  Water ;  -78 °C → rt; 6 d, rt
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt; 10 min, rt
2.2 rt; 3 d, rt
2.3 Reagents: Water
Reference
Crotonase Catalysis Enables Flexible Production of Functionalized Prolines and Carbapenams
Hamed, Refaat B.; et al, Journal of the American Chemical Society, 2012, 134(1), 471-479

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane ,  Water
1.2 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
2.1 Reagents: Sodium periodate ,  Ruthenium trichloride Solvents: Ethyl acetate
Reference
Synthesis of alexine-like compounds from chiral five-membered endocyclic enecarbamates
Valle, Marcelo Siqueira; et al, Tetrahedron Letters, 2008, 49(12), 1957-1960

Production Method 8

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  4-(Dimethylamino)pyridine
2.1 Reagents: Sodium periodate ,  Ruthenium dioxide Solvents: Ethyl acetate ,  Water
Reference
A novel synthesis of L-pyroglutamic acid derivatives from L-proline: utility of N-protecting groups for ruthenium tetroxide oxidation of cyclic α-amino acids
Yoshifuji, Shigeyuki; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(9), 3873-8

Production Method 9

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  30 min, rt
Reference
Synthesis of alexine-like compounds from chiral five-membered endocyclic enecarbamates
Valle, Marcelo Siqueira; et al, Tetrahedron Letters, 2008, 49(12), 1957-1960

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium periodate ,  Ruthenium dioxide Solvents: Ethyl acetate ,  Water
Reference
A novel synthesis of L-pyroglutamic acid derivatives from L-proline: utility of N-protecting groups for ruthenium tetroxide oxidation of cyclic α-amino acids
Yoshifuji, Shigeyuki; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(9), 3873-8

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium periodate ,  Ruthenium trichloride Solvents: Ethyl acetate
Reference
Synthesis of alexine-like compounds from chiral five-membered endocyclic enecarbamates
Valle, Marcelo Siqueira; et al, Tetrahedron Letters, 2008, 49(12), 1957-1960

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium periodate ,  Ruthenium trichloride Solvents: Ethyl acetate ;  3 h, rt
Reference
Reductive decarboxylation of bicyclic prolinic systems. A new approach to the enantioselective synthesis of the Geissman-Waiss lactone. X-ray structure determination of a key lactone intermediate
Ambrosio, Joao Carlos L.; et al, Journal of the Brazilian Chemical Society, 2003, 14(1), 27-38

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
1.2 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine Solvents: Acetonitrile
Reference
Hetero-Diels-Alder and pyroglutamate approaches to (2S,4R)-2-methylamino-5-hydroxy-4-methylpentanoic acid
Tarver, James E.; et al, Tetrahedron, 2004, 60(45), 10277-10284

Production Method 14

Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane
Reference
The oxidation of alcohols by modified oxochromium(VI)-amine reagents
Luzzio, Frederick A., Organic Reactions (Hoboken, 1998, 53,

Production Method 15

Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: tert-Butyl acetate ,  Water ;  8 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  rt → 0 °C; 30 min, 0 °C; 2 h, rt
Reference
A unified strategy targeting the thiodiketopiperazine mycotoxins exserohilone, gliotoxin, the epicoccins, the epicorazines, rostratin A and aranotin
Gross, Ulrike; et al, Chemistry - A European Journal, 2010, 16(38), 11624-11631

Production Method 16

Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: tert-Butyl acetate ,  Water ;  8 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
1.3 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  30 min, 0 °C; 2 h, rt
Reference
Stereoselective synthesis of the epicoccin core
Gross, Ulrike; et al, Organic Letters, 2009, 11(20), 4740-4742

Production Method 17

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethyl acetate ;  15 h, 35 °C; 35 °C → 20 °C
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
1.3 Solvents: Water ;  rt
Reference
Asymmetric synthesis of 2-azabicyclo[3.1.0]hexane-3-carboxylic acid
Fu, Xinghua; et al, Youji Huaxue, 2014, 34(8), 1616-1622

Production Method 18

Reaction Conditions
Reference
Stereospecific synthesis of (2S,4R)-[5,5,5-2H3]leucine
August, Ryan A.; et al, Journal of the Chemical Society, 1996, (6), 507-14

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Raw materials

(S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester Preparation Products

Additional information on (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester

Recent Advances in the Application of (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) in Chemical Biology and Pharmaceutical Research

The compound (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral building block is particularly valuable in the synthesis of complex molecules, including peptidomimetics and bioactive compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its stereochemical purity and functional group compatibility. This research brief aims to summarize the latest findings related to this compound and its implications for drug discovery and development.

One of the key areas of research involving (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester is its use in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the construction of selective inhibitors for serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized advanced NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized inhibitors, underscoring the reliability of this compound in complex synthetic pathways.

In addition to its role in protease inhibitor development, (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester has been employed in the design of peptide-based therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the solid-phase peptide synthesis (SPPS) of cyclic peptides with enhanced bioavailability. The researchers reported that the t-butyl ester group provided excellent protection for the carboxylic acid functionality, enabling efficient coupling reactions and minimizing side reactions. This finding is particularly relevant for the pharmaceutical industry, where the demand for stable and bioavailable peptide drugs is growing.

Another noteworthy application of this compound is in the field of asymmetric catalysis. A 2022 study in Angewandte Chemie explored its use as a chiral auxiliary in the enantioselective synthesis of γ-lactams, which are key structural motifs in many biologically active molecules. The study achieved high enantiomeric excess (ee) values, demonstrating the compound's utility in facilitating stereocontrol during synthetic transformations. This research opens new avenues for the efficient production of chiral intermediates in drug manufacturing.

Recent advancements in analytical techniques have also contributed to a deeper understanding of (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester's properties. For instance, a 2023 study published in Analytical Chemistry utilized high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to characterize its degradation products under various storage conditions. The results provided valuable insights into the compound's stability, which is critical for its handling and storage in industrial and laboratory settings.

In conclusion, (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester (CAS: 91229-91-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from protease inhibitor synthesis to peptide-based drug development and asymmetric catalysis, highlighting its versatility and importance. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and biocatalysis, solidifying its role as a cornerstone in modern medicinal chemistry.

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